8-methoxy-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-2H-chromene-3-carboxamide
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Description
8-methoxy-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H15NO4S2 and its molecular weight is 397.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
Research has shown the versatility of this compound and its derivatives in organic synthesis. Rutkauskas et al. (2008) described the cyclization of similar compounds, leading to the formation of various derivatives with potential biological activities. This process highlights the chemical's utility in synthesizing complex molecules (Rutkauskas, Kantminienė, & Beresnevieius, 2008).
Behrami and Dobroshi (2019) focused on the synthesis of new derivatives of 4-hydroxy-chromen-2-one, demonstrating the compound's potential in generating molecules with high antibacterial activity. Their work underscores the significance of such compounds in developing new antimicrobial agents (Behrami & Dobroshi, 2019).
Shah et al. (2016) synthesized novel N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives and evaluated their antimicrobial, antifungal, and antimalarial activities. Their findings suggest that these derivatives hold promise as leads in the development of new therapeutic agents (Shah, Patel, Rajani, & Karia, 2016).
Antibacterial and Antifungal Properties
Several studies have investigated the antibacterial and antifungal properties of compounds similar to 8-methoxy-2-oxo-N-(thiophen-2-yl(thiophen-3-yl)methyl)-2H-chromene-3-carboxamide. Velikorodov et al. (2014) explored the synthesis of aromatic carbamates derivatives with a chromen-2-one fragment, which may possess unique antimicrobial properties, highlighting the potential medical applications of these compounds (Velikorodov, Ionova, Melent’eva, Stepkina, & Starikova, 2014).
Raval, Naik, and Desai (2012) reported the microwave-assisted synthesis of certain derivatives showing significant antibacterial and antifungal activities. This study presents an environmentally friendly method of producing compounds with potential application in combating microbial infections (Raval, Naik, & Desai, 2012).
Anti-Cancer Research
Venkateswararao et al. (2014) synthesized and studied a novel family of bis-chromenone derivatives for their anti-proliferative activity against various human cancer cell lines. Their work indicates that such compounds could be a foundation for designing new anticancer agents, showing the potential therapeutic applications of these molecules in oncology (Venkateswararao, Sharma, Manickam, Yun, & Jung, 2014).
Properties
IUPAC Name |
8-methoxy-2-oxo-N-[thiophen-2-yl(thiophen-3-yl)methyl]chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO4S2/c1-24-15-5-2-4-12-10-14(20(23)25-18(12)15)19(22)21-17(13-7-9-26-11-13)16-6-3-8-27-16/h2-11,17H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONEINZPLFLINKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC(C3=CSC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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